Cas no 86685-07-6 (2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-(9CI))
86685-07-6 structure
Product Name:2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-(9CI)
CAS No:86685-07-6
MF:C8H10N2O2
MW:166.177201747894
CID:708529
Update Time:2023-03-28
2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-
- 2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-(9CI)
- 2-Propenamide, 2-methyl-N-(3-methyl-5-isoxazolyl)-
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- Inchi: 1S/C8H10N2O2/c1-5(2)8(11)9-7-4-6(3)10-12-7/h4H,1H2,2-3H3,(H,9,11)
- InChI Key: JWJYWSGCWNUOEP-UHFFFAOYSA-N
- SMILES: C(NC1ON=C(C)C=1)(=O)C(C)=C
Computed Properties
- Exact Mass: 166.074
- Monoisotopic Mass: 166.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1A^2
2-Propenamide,2-methyl-N-(3-methyl-5-isoxazolyl)-(9CI) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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